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Compound of Interest

Compound Name: ZZL-7

Cat. No.: B10854927 Get Quote

Essential Safety and Handling Guide for ZZL-7
Disclaimer: This document provides essential safety and logistical information for the handling

of ZZL-7 based on publicly available data and general laboratory safety principles. A

comprehensive Safety Data Sheet (SDS) for ZZL-7 is not publicly available but is typically

provided by the supplier upon purchase.[1][2] Users must review the complete SDS provided

by their institution before handling this compound.[1] This material should be considered

hazardous until further information becomes available and is intended for research use only,

not for human or veterinary use.[1][3]

Introduction to ZZL-7
ZZL-7 is a research chemical identified as a fast-onset antidepressant agent.[4] It functions as

an inhibitor of the protein-protein interaction between the serotonin transporter (SERT) and

neuronal nitric oxide synthase (nNOS).[1] This disruption is believed to enhance serotonergic

signaling, which is a key mechanism in its antidepressant effects.[4]

Chemical and Physical Properties:
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Property Value

Formal Name N-acetyl-L-alanyl-L-valine, methyl ester[1]

Synonyms
Ac-Ala-Val-OMe, Methyl acetyl-L-alanyl-L-

valinate[1]

CAS Number 99141-91-0[1]

Molecular Formula C₁₁H₂₀N₂O₄[1]

Formula Weight 244.3 g/mol [1]

Physical Form Solid[1]

Storage Store at -20°C[1]

Stability ≥ 4 years (when stored as a solid at -20°C)[1]

Personal Protective Equipment (PPE)
Given that the full toxicological properties of ZZL-7 are not widely known, a cautious approach

to PPE is mandatory. The following PPE provides a robust line of defense against potential

exposure.[5]
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PPE Category Specification Rationale

Body Protection Laboratory Coat

Protects skin and personal

clothing from splashes and

spills of ZZL-7 solutions.[6]

Eye & Face Protection Safety Goggles

Provides a seal around the

eyes to protect against

splashes when handling

solutions.[7]

Face Shield

Required when handling larger

volumes (>50 mL) or during

procedures with a high splash

potential. Must be worn in

addition to safety goggles.[7]

[8]

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact.[8] Given

that ZZL-7 is often dissolved in

DMSO, which can facilitate

skin absorption of other

chemicals, double-gloving or

using thicker, chemical-

resistant gloves (e.g., Butyl

rubber) is highly

recommended.[9] Gloves must

be removed immediately after

contact with any chemical.[8]

Respiratory Protection

Not generally required when

handling the solid in a well-

ventilated area or a fume

hood. Use a NIOSH-approved

respirator if there is a risk of

generating aerosols or dust.

To prevent inhalation, which is

a potential route of exposure.

[1]

Foot Protection Closed-toe shoes Standard laboratory practice to

protect against spills and
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falling objects.[6]

Operational Plan: Handling and Solution
Preparation
3.1. General Handling Precautions:

Engineering Controls: All work involving solid ZZL-7 or its concentrated solutions should be

conducted in a certified chemical fume hood to minimize inhalation risk.

Hygiene: Do not ingest, inhale, get in eyes, on skin, or on clothing.[1] Wash hands

thoroughly with soap and water after handling, even if gloves were worn.[1]

Quantities: Use the smallest amount of material necessary for the experiment.

3.2. Stock Solution Preparation: ZZL-7 is soluble in several organic solvents and aqueous

buffers.[1] The choice of solvent will depend on the experimental requirements.

Solubility Data:

Solvent Approximate Solubility

Ethanol 30 mg/mL[1]

Dimethylformamide (DMF) 30 mg/mL[1]

Dimethyl sulfoxide (DMSO) 10 mg/mL[1]

PBS (pH 7.2) 10 mg/mL[1]

Experimental Protocol: Preparation of a 10 mM DMSO Stock Solution

Pre-Experiment Checklist:

Ensure all required PPE is worn correctly.

Verify the chemical fume hood is operational.
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Prepare all necessary equipment (vial of ZZL-7, DMSO, volumetric flasks, pipettes, vortex

mixer).

Have a designated chemical waste container ready.

Procedure:

1. Calculate the required mass of ZZL-7 for the desired volume and concentration (Formula

Weight = 244.3 g/mol ).

Example for 1 mL of 10 mM stock: 0.01 mol/L * 0.001 L * 244.3 g/mol = 0.002443 g =

2.443 mg.

2. Weigh the calculated amount of solid ZZL-7 directly into a tared, appropriate glass vial

inside the fume hood.

3. Add the required volume of DMSO to the vial using a calibrated pipette.

4. Cap the vial securely and vortex until the solid is completely dissolved. Gentle warming or

sonication may be used to aid dissolution if necessary.

5. Label the vial clearly with the compound name, concentration, solvent, date, and your

initials.

6. Store the stock solution at -20°C or -80°C for long-term stability.[4] Aqueous solutions are

not recommended for storage for more than one day.[1]
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Workflow for Preparing ZZL-7 Stock Solution

Preparation

Dissolution

Final Steps

1. Don PPE & Prepare Fume Hood

2. Weigh Solid ZZL-7

3. Add Solvent (e.g., DMSO)

4. Vortex/Sonicate Until Dissolved

5. Label Vial Clearly

6. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe preparation of a ZZL-7 stock solution.

Mechanism of Action
ZZL-7 exerts its effect by physically disrupting the interaction between the serotonin transporter

(SERT) and neuronal nitric oxide synthase (nNOS). This action is thought to normalize
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serotonin reuptake and reduce the auto-inhibition of serotonergic neurons, leading to an

increase in serotonin release in key brain regions.[4]

Mechanism of Action of ZZL-7

Normal/Depressive State Effect of ZZL-7

SERT

nNOS

Forms Complex

SERT-nNOS Complex

Reduced Serotonin Reuptake

ZZL-7

SERT & nNOS (Dissociated)

Disrupts Interaction

SERT nNOS

Normalized Serotonin Signaling

Click to download full resolution via product page

Caption: Logical diagram showing ZZL-7 disrupting the SERT-nNOS protein complex.

Disposal Plan
All waste containing ZZL-7 and its solvents must be treated as hazardous chemical waste.

Solid Waste: Unused ZZL-7 powder, contaminated weigh boats, and PPE (gloves, wipes)

should be collected in a clearly labeled, sealed plastic bag or container.[10]

Liquid Waste:
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Aqueous solutions (e.g., in PBS) should be collected in a designated aqueous hazardous

waste container.

Organic solvent solutions (DMSO, ethanol, DMF) must be collected in a separate, clearly

labeled hazardous waste container designated for flammable organic solvents.[9][11]

NEVER dispose of organic solvents down the drain.[12]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical names of the contents (e.g., "ZZL-7 in Dimethyl Sulfoxide"), and the approximate

concentrations.

Pickup: Follow your institution's specific procedures for hazardous waste pickup.

Emergency Procedures
6.1. Chemical Spill:

Minor Spill (contained in fume hood):

Ensure PPE is on. Alert others in the immediate area.

Absorb the spill with an inert material (e.g., vermiculite, sand, or chemical absorbent

pads), working from the outside in.[13]

Gently scoop the absorbent material into a designated hazardous waste container.[14]

Decontaminate the area with an appropriate solvent (e.g., 70% ethanol) followed by soap

and water.

Dispose of all cleanup materials as hazardous waste.

Major Spill (outside fume hood or large volume):

Evacuate all personnel from the immediate area.[15]

If the material is flammable, turn off all ignition sources if it is safe to do so.[15]

Close the laboratory doors to confine vapors.
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Notify your institution's Environmental Health & Safety (EHS) department and emergency

services (e.g., by calling 911) immediately.[16]

Do not attempt to clean up a major spill unless you are trained and equipped to do so.

6.2. Personal Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[13][16] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with water using an emergency eyewash station for at

least 15 minutes, holding the eyelids open.[17] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If they are having difficulty breathing, call

for emergency medical assistance.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention. Provide the medical team with the name of the chemical.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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